Cas no 113124-08-6 (2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile)

• Product Name: 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• CAS No: 113124-08-6
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 1203896
• PubChem ID: 613712
• Update Time: 2025-04-20

2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• (5H)1-Pyrindine-3-carbonitrile, 2-bromo-6,7-dihydro-
• 5H-1-Pyrindine-3-carbonitrile, 2-bromo-6,7-dihydro-
• 5H-cyclopenta[b]pyridine-3-carbonitrile, 2-bromo-6,7-dihydro-
• 113124-08-6
• InChI=1/C9H7BrN2/c10-9-7(5-11)4-6-2-1-3-8(6)12-9/h4H,1-3H2
• SCHEMBL23793117
• FLZZELMHCJWMOC-UHFFFAOYSA-N
• DB-313747
• FLZZELMHCJWMOC-UHFFFAOYSA-
• 2-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile #
• AKOS010921858

• Inchi： 1S/C9H7BrN2/c10-9-7(5-11)4-6-2-1-3-8(6)12-9/h4H,1-3H2
• InChI Key： FLZZELMHCJWMOC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 221.97931
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68